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Compound of Interest

DMTr-LNA-5MeU-3-CED-
Compound Name: o
phosphoramidite

cat. No.: B15589000

Essential Safety and Handling Guide for DMTr-
LNA-5MeU-3-CED-phosphoramidite

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for researchers, scientists, and
drug development professionals handling DMTr-LNA-5MeU-3-CED-phosphoramidite.
Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining
chemical integrity.

Chemical and Physical Properties
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Property Value

1-[2,5-anhydro-4-C-[[bis(4-
methoxyphenyl)phenylmethoxy]methyl]-3-O-[--
INVALID-LINK--phosphino]-a-L-lyxofuranosyl]-5-
methyl-2,4(1H,3H)-pyrimidinedione[1]

Formal Name

CAS Number 206055-75-6[1]

Molecular Formula C41H49N409P[1]

Formula Weight 772.8 g/mol [1]

Appearance Crystalline solid[1]

Purity >98%[1]

Solubility DMSO: Sparingly soluble (1-10 mg/ml), Ethanol:
Sparingly soluble (1-10 mg/ml)[1]

Storage -20°C[1][2][3]

Stability = 4 years[1]

Personal Protective Equipment (PPE)

While specific hazard classifications for DMTr-LNA-5MeU-3-CED-phosphoramidite are not
readily available, it is imperative to handle it as a potentially hazardous chemical. The following
PPE is mandatory to prevent exposure.
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PPE Category Item Specifications
Must be tested and approved
under government standards
) such as NIOSH (US) or EN
Eye/Face Protection Safety Goggles/Glasses

166 (EU). A face shield is
recommended when there is a
splash hazard.[4]

Skin Protection

Chemical-resistant Gloves

Handle with chemical-
impermeable gloves, such as
nitrile. Inspect gloves prior to
use and dispose of

contaminated gloves properly.

[4]

Laboratory Coat

A standard laboratory coat

must be worn to protect from

minor spills and contamination.

[4]

Respiratory Protection

NIOSH-approved Respirator

Use a NIOSH-approved
respirator, such as an N95 or
P1 type dust mask, particularly
if ventilation is inadequate or
dust is generated. A self-
contained breathing apparatus
may be necessary in case of

fire or major spills.[4]

Operational Plan: Handling and Storage

This product should only be handled by, or under the close supervision of, individuals qualified

in the handling and use of potentially hazardous chemicals.[4]

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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» Store the container in a tightly sealed container at -20°C in a dry, well-ventilated area.[1][4][5]
» Protect from moisture, air, heat, flames, sparks, and oxidizing agents.[4]

Handling:

All handling should be conducted in a chemical fume hood to minimize inhalation exposure.

[4]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke in the handling area.[6]

Wash hands thoroughly after handling the compound.[6]
Emergency Procedures
In case of exposure:

« Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Obtain
medical attention.[6]

» Skin Contact: Remove any contaminated clothing. Wash off with soap and plenty of water.
Obtain medical attention.[6]

o Eye Contact: Flush eyes copiously with water for at least 15 minutes. Use a sterile eye wash
if available. Obtain medical attention.[6]

 Ingestion: Keep the person calm and immobile. Rinse mouth with water if conscious. Never
give anything by mouth to an unconscious person. Obtain medical attention.[6]

In case of a spill:

e Wear protective clothing, a respirator, chemical safety goggles, rubber gloves, and rubber
boots.[6]

o Contain the spill using adsorbent barriers.
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o Clean the contaminated area thoroughly with a suitable solvent and absorbent material,
taking care to avoid breathing fumes.[6]

o Dispose of all cleaning materials in sealed containers for appropriate disposal.[6]

Disposal Plan

Proper disposal of DMTr-LNA-5MeU-3-CED-phosphoramidite and any contaminated
materials is critical to ensure environmental safety and regulatory compliance.

o Waste Collection: Collect all waste containing the phosphoramidite, including unused
product, contaminated consumables (e.g., gloves, wipes), and cleaning materials, in a
designated, sealed, and clearly labeled hazardous waste container.

e Waste Treatment: Due to the reactive nature of phosphoramidites, they should not be
disposed of directly. Treatment to neutralize their reactivity may be required. This can involve
oxidation to the more stable phosphate.

» Final Disposal: Dispose of the hazardous waste through a licensed chemical waste disposal
service in accordance with all local, state, and federal regulations. Do not discharge into
drains or the environment.

Workflow for Safe Handling
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Safe Handling Workflow for DMTr-LNA-5MeU-3-CED-phosphoramidite
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Caption: Workflow for handling DMTr-LNA-5MeU-3-CED-phosphoramidite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling DMTr-LNA-
5MeU-3-CED-phosphoramidite]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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